Cas no 1261927-59-6 (5-(4-Fluoro-3-methylphenyl)-3-trifluoromethylphenol)

5-(4-Fluoro-3-methylphenyl)-3-trifluoromethylphenol is a fluorinated phenolic compound with a unique structural configuration, combining a trifluoromethyl group and a fluoro-methylphenyl moiety. This structure imparts enhanced chemical stability and potential reactivity, making it valuable in pharmaceutical and agrochemical synthesis. The presence of fluorine atoms contributes to increased lipophilicity and metabolic resistance, which can improve bioavailability in active compounds. Its trifluoromethyl group further enhances electron-withdrawing properties, facilitating selective reactions in organic synthesis. This compound is particularly useful as an intermediate in the development of biologically active molecules, where its structural features can influence binding affinity and selectivity. Suitable for controlled reactions under inert conditions, it offers versatility in fine chemical applications.

5-(4-Fluoro-3-methylphenyl)-3-trifluoromethylphenol structure

1261927-59-6 structure

Product Name:5-(4-Fluoro-3-methylphenyl)-3-trifluoromethylphenol

CAS No:1261927-59-6

MF:C₁₄H₁₀F₄O

MW:270.222218036652

MDL:MFCD18316245

CID:2764024

PubChem ID:53221968

Update Time:2025-06-07

5-(4-Fluoro-3-methylphenyl)-3-trifluoromethylphenol Chemical and Physical Properties

Names and Identifiers

- 5-(4-Fluoro-3-methylphenyl)-3-trifluoromethylphenol, 95%
- MFCD18316245
- 5-(4-FLUORO-3-METHYLPHENYL)-3-TRIFLUOROMETHYLPHENOL
- 4'-Fluoro-3'-methyl-5-(trifluoromethyl)[1,1'-biphenyl]-3-ol
- 1261927-59-6
- DTXSID10686556
- 5-(4-Fluoro-3-methylphenyl)-3-trifluoromethylphenol
- MDL： MFCD18316245
- Inchi： 1S/C14H10F4O/c1-8-4-9(2-3-13(8)15)10-5-11(14(16,17)18)7-12(19)6-10/h2-7,19H,1H3
- InChI Key： SBUPXPLVVPGUPD-UHFFFAOYSA-N
- SMILES： FC1C=CC(=CC=1C)C1C=C(C=C(C(F)(F)F)C=1)O

Computed Properties

Exact Mass: 270.06677759Da
Monoisotopic Mass: 270.06677759Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 19
Rotatable Bond Count: 1
Complexity: 304
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.5
Topological Polar Surface Area: 20.2Å²

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB322453-5 g	5-(4-Fluoro-3-methylphenyl)-3-trifluoromethylphenol, 95%; .	1261927-59-6	95%	5g	€1159.00	2023-04-26
abcr	AB322453-5g	5-(4-Fluoro-3-methylphenyl)-3-trifluoromethylphenol, 95%; .	1261927-59-6	95%	5g	€1159.00	2025-04-21